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Compound of Interest

Compound Name: Prothionamide

Cat. No.: B001311 Get Quote

Essential Safety and Handling of Prothionamide
Prothionamide is a thioamide antibiotic used in the treatment of multidrug-resistant

tuberculosis.[1][2][3] As a hazardous substance, it requires careful handling to minimize

exposure risks to laboratory personnel.[4] This guide provides essential safety protocols,

operational procedures, and disposal plans for researchers, scientists, and drug development

professionals working with Prothionamide.

Key Hazards
Prothionamide is classified as a hazardous substance. It is harmful if swallowed, may cause

skin and eye irritation, and presents a possible risk of harm to an unborn child, with limited

evidence of a carcinogenic effect.[4][5][6] The compound is a yellow crystalline solid that can

form explosive dust clouds in the air.[4][7]

Essential Safety Information
Adherence to the following safety measures is mandatory when handling Prothionamide.

Personal Protective Equipment (PPE)
A comprehensive assessment of potential exposure should be conducted to determine the

appropriate PPE.[8][9] The following PPE is required for handling Prothionamide powder:
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Respiratory Protection: A dust respirator is essential to prevent inhalation.[4][6] In settings

with potential for high dust generation, enclosed local exhaust ventilation or a HEPA-filtered

system should be used.[4][5] For large-scale operations, air-supplied full-body suits may be

necessary.[4]

Eye and Face Protection: Safety glasses are required.[4][6] A face shield should be worn in

situations where splashing or significant dust generation is possible.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, must be worn.[4][6][10]

Gloves should be disposed of as contaminated waste after use.[10]

Body Protection: A protective lab coat or gown with long sleeves that opens in the back is

required.[6][10] For emergencies or major spills, a full vinyl suit may be necessary.[4]

Protective boots may also be required depending on the scale of work.[6]

Hazard and Toxicity Data
The following table summarizes key quantitative data for Prothionamide.

Property Value Reference(s)

Chemical Formula C₉H₁₂N₂S [6][7]

Molecular Weight 180.27 g/mol [7]

Appearance Yellow crystalline powder/solid [4][7]

Melting Point 140 - 142°C [5][7]

Solubility
Insoluble in water; Soluble in

ethanol and methanol
[7]

Oral LD50 (Rat) 1320 mg/kg [4][6]

Subcutaneous LD50 (Rat) 760 mg/kg [4]

Oral LD50 (Mouse) 1000 mg/kg [4]

Operational Plan for Handling Prothionamide
A systematic approach is crucial for safely handling Prothionamide in a laboratory setting.
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Pre-Handling Preparations
Area Designation: Designate a specific area for handling Prothionamide, preferably within a

chemical fume hood or an area with local exhaust ventilation.[4][5]

Emergency Equipment: Ensure an eye wash station and emergency shower are readily

accessible.[4]

PPE Check: Before starting, inspect all PPE for integrity. Don the required PPE as listed

above.

Documentation Review: Review the Safety Data Sheet (SDS) for Prothionamide.[4][5]

Step-by-Step Handling Procedure
Weighing and Transfer: Conduct all weighing and transferring of Prothionamide powder

within a ventilated enclosure (e.g., fume hood) to minimize dust generation.

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and

direct contact with skin and eyes.[4]

No Personal Items: Do not eat, drink, or smoke in the designated handling area.[5][6]

Spill Management: Keep a spill kit readily available. In case of a minor spill, immediately

clean it up using dry procedures.[4] Dampen the material with water to prevent dusting

before sweeping.[4] For major spills, evacuate the area and alert emergency responders.[4]

Post-Handling Procedures
Decontamination: Thoroughly wipe down the work surface and any equipment used with an

appropriate cleaning agent.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

removing gloves.[5][6]

PPE Removal: Remove PPE in a manner that avoids cross-contamination and dispose of

single-use items in the designated waste stream.
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Storage: Store Prothionamide in a clearly labeled, tightly sealed container (glass or

polyethylene) at room temperature, away from light and incompatible materials like oxidizing

agents.[1][4]

Disposal Plan
Proper disposal of Prothionamide and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Collection
Contaminated Solids: All disposable PPE (gloves, masks, gowns) and materials used to

clean spills (e.g., absorbent pads) must be collected in a dedicated, clearly labeled

hazardous waste container.

Unused Prothionamide: Unused or expired Prothionamide is considered chemical waste

and must be disposed of through an approved waste disposal facility.[5] Do not dispose of it

in the standard trash or sewer system.

Empty Containers: Empty containers may retain product residue.[4] They should be triple-

rinsed (if appropriate for the container type) with a suitable solvent. The rinsate should be

collected as hazardous waste. Do not cut, grind, or weld empty containers as residual dust

may pose an explosion hazard.[4]

Decontamination of Labware
Reusable Labware: All reusable glassware and equipment should be decontaminated. Soak

the labware in a suitable solvent to dissolve any remaining Prothionamide, then wash

thoroughly. The solvent used for soaking must be collected and disposed of as hazardous

chemical waste.

Wash Water: Do not allow wash water from cleaning equipment to enter drains.[4] Collect all

wash water for treatment and proper disposal.[4]

Final Disposal
Consult Regulations: All waste must be disposed of in accordance with local, regional, and

national regulations.
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Professional Disposal Service: Contact your institution's environmental health and safety

department or a licensed chemical waste disposal contractor to arrange for the pickup and

disposal of Prothionamide waste.[4]

Prothionamide Handling Workflow
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Caption: Logical workflow for the safe handling of Prothionamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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